Cas no 1220028-75-0 (2-2-(Pentyloxy)ethylpiperidine hydrochloride)

• Product Name: 2-2-(Pentyloxy)ethylpiperidine hydrochloride
• CAS No: 1220028-75-0
• MF: C₁₂H₂₆ClNO
• MW: 235.793942928314
• CID: 1071471
• PubChem ID: 53408898
• Update Time: 2025-10-28

2-2-(Pentyloxy)ethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Pentyloxy)ethyl]piperidine hydrochloride
• 1220028-75-0
• AKOS015844027
• 2-(2-(Pentyloxy)ethyl)piperidinehydrochloride
• 2-(2-(Pentyloxy)ethyl)piperidine hydrochloride
• 2-(2-pentoxyethyl)piperidine;hydrochloride
• 2-2-(Pentyloxy)ethylpiperidine hydrochloride

• MDL： MFCD13560244
• Inchi： 1S/C12H25NO.ClH/c1-2-3-6-10-14-11-8-12-7-4-5-9-13-12;/h12-13H,2-11H2,1H3;1H
• InChI Key： QWPPFDGYXCGERZ-UHFFFAOYSA-N
• SMILES： Cl.O(CCCCC)CCC1CCCCN1

Computed Properties

• Exact Mass: 235.1702921g/mol
• Monoisotopic Mass: 235.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(Pentyloxy)ethylpiperidine hydrochloride

Comprehensive Analysis of 2-2-(Pentyloxy)ethylpiperidine hydrochloride (CAS No. 1220028-75-0): Properties, Applications, and Industry Trends

2-2-(Pentyloxy)ethylpiperidine hydrochloride (CAS No. 1220028-75-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This piperidine derivative, characterized by its pentyloxyethyl side chain and hydrochloride salt form, exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeting neurological and metabolic pathways.

The compound's molecular structure combines a piperidine ring with an ether-linked alkyl chain, offering both lipophilic and hydrophilic properties. This amphiphilic nature enhances its solubility profile, a critical factor in formulation development. Recent studies highlight its utility in creating bioactive molecules, with particular interest in its potential to modulate specific receptor interactions. The hydrochloride salt form (hydrochloride) improves stability and crystallinity, addressing common challenges in compound handling and storage.

In the context of current industry trends, 2-2-(Pentyloxy)ethylpiperidine hydrochloride aligns with the growing demand for specialty chemicals in personalized medicine. Its structural features make it relevant for developing small molecule therapeutics, a field experiencing rapid growth due to advancements in targeted drug delivery systems. The compound's CAS registry number (1220028-75-0) serves as a unique identifier in global chemical databases, facilitating research collaboration and regulatory compliance.

From a synthetic chemistry perspective, the pentyloxyethyl moiety introduces interesting steric and electronic effects that influence reaction outcomes. Chemists are investigating its behavior in catalytic transformations and multicomponent reactions, areas of significant interest in green chemistry initiatives. The compound's intermediate properties make it valuable for constructing complex molecular architectures while maintaining favorable environmental, health, and safety profiles.

Quality control protocols for 2-2-(Pentyloxy)ethylpiperidine hydrochloride emphasize rigorous analytical characterization. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity standards meet pharmaceutical requirements. The scientific community continues to explore its physicochemical properties, including pKa values, partition coefficients, and crystalline structure, data essential for formulation scientists working on bioavailability optimization.

Emerging applications in material science have expanded the compound's utility beyond traditional pharmaceutical uses. Its molecular architecture shows promise in developing functional polymers and smart materials, particularly those requiring precise control over interfacial properties. This dual applicability in life sciences and advanced materials positions CAS 1220028-75-0 as a compound of interdisciplinary interest.

Market analysts note increasing patent activity surrounding piperidine derivatives, with 2-2-(Pentyloxy)ethylpiperidine hydrochloride appearing in several innovative formulations. The compound's commercial availability through specialty chemical suppliers has facilitated broader academic and industrial research, contributing to its growing presence in scientific literature and conference proceedings.

Future research directions may explore the compound's potential in bioconjugation chemistry and prodrug development, areas receiving substantial investment in modern drug discovery programs. Its balanced physicochemical profile makes it particularly interesting for creating BBB-penetrant molecules, addressing one of the most significant challenges in central nervous system drug development.

Environmental and regulatory considerations for 2-2-(Pentyloxy)ethylpiperidine hydrochloride remain favorable compared to many traditional chemical intermediates. Its biodegradation profile and low bioaccumulation potential align with principles of sustainable chemistry, an increasingly important factor in compound selection for industrial applications.

In conclusion, 2-2-(Pentyloxy)ethylpiperidine hydrochloride (CAS No. 1220028-75-0) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with favorable physicochemical properties, position it as a valuable tool for researchers developing next-generation therapeutic agents and functional materials. As scientific understanding of its properties deepens, new applications will likely emerge, further solidifying its role in advanced chemical research and development.